![molecular formula C15H8F3N5OS B295705 5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B295705.png)
5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
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Overview
Description
5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a fused heterocyclic ring system that contains a thiadiazole ring, a pyrimidine ring, and an indole moiety.
Mechanism of Action
The mechanism of action of 5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with various cellular targets. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosine kinase and topoisomerase. It has also been shown to modulate the activity of various signaling pathways, including the MAPK and PI3K/Akt pathways. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments include its high yield and purity, its potential applications in various fields of scientific research, and its ability to interact with various cellular targets. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. These include further studies to understand its mechanism of action, its potential applications in drug discovery, and its potential use as a fluorescent probe and as a catalyst in organic reactions. In addition, further studies are needed to evaluate its potential toxicity and to optimize its synthesis method for large-scale production.
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. Its synthesis method is efficient, and its yield and purity are high. Further studies are needed to fully understand its mechanism of action and to evaluate its potential toxicity.
Synthesis Methods
The synthesis method of 5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile, indole-3-carbaldehyde, and trifluoroacetic acid in the presence of a catalyst. The reaction proceeds through a multicomponent reaction that involves the formation of a thiadiazole ring, a pyrimidine ring, and an indole moiety. The yield of this synthesis method is high, and the purity of the compound is also high.
Scientific Research Applications
5-imino-6-(1H-indol-3-ylmethylene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has potential applications in various fields of scientific research. This compound has been studied for its anticancer, antimicrobial, antifungal, and antiviral properties. It has also been studied for its potential use as a fluorescent probe and as a catalyst in organic reactions.
Properties
Molecular Formula |
C15H8F3N5OS |
---|---|
Molecular Weight |
363.3 g/mol |
IUPAC Name |
5-amino-6-[(E)-indol-3-ylidenemethyl]-2-(trifluoromethyl)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
InChI |
InChI=1S/C15H8F3N5OS/c16-15(17,18)13-22-23-11(19)9(12(24)21-14(23)25-13)5-7-6-20-10-4-2-1-3-8(7)10/h1-6H,19H2/b7-5- |
InChI Key |
UEJXTMFEVPCGNA-ALCCZGGFSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=C\C3=C(N4C(=NC3=O)SC(=N4)C(F)(F)F)N)/C=N2 |
SMILES |
C1=CC=C2C(=C1)C(=CC3=C(N4C(=NC3=O)SC(=N4)C(F)(F)F)N)C=N2 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC3=C(N4C(=NC3=O)SC(=N4)C(F)(F)F)N)C=N2 |
Origin of Product |
United States |
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